2-(4-Chloropyridin-2-yl)propanoic acid

• Molecular Formula: C8H8ClNO2
• Molecular Weight: 185.61 g/mol
• SMILES: CC(C1=NC=CC(=C1)Cl)C(=O)O
• InChI: InChI=1S/C8H8ClNO2/c1-5(8(11)12)7-4-6(9)2-3-10-7/h2-5H,1H3,(H,11,12)
• InChIKey: INHJPWZFNRKJDD-UHFFFAOYSA-N

2-(4-Chloropyridin-2-yl)propanoic Acid: Physicochemical & Scaffold Differentiation

2-(4-Chloropyridin-2-yl)propanoic acid (CAS 1536904-50-3) is a chlorinated pyridine carboxylic acid featuring a 4-chloropyridin-2-yl moiety attached to a propanoic acid backbone [1]. This small-molecule building block (MW 185.61 g/mol, C8H8ClNO2) [1] is characterized by balanced lipophilicity (XLogP3 1.5) [2] and a carboxylic acid handle (pKa 4.50) [2], which confer distinct reactivity and physicochemical advantages compared to non-halogenated or shorter-chain analogs in medicinal chemistry and agrochemical applications [1]. Its chloropyridine core is a recognized privileged scaffold in bioactive molecule design [3].

Chloropyridine core: recognized privileged scaffold for library design

Carboxylic acid handle enables amide coupling, esterification, and salt formation

Balanced lipophilicity supports permeability profiling in lead optimization

• [1] 2-(4-Chloropyridin-2-yl)propanoic acid. CAS Common Chemistry. CAS RN: 1536904-50-3. Accessed April 2026. View Source
• [2] PubChem. 2-(4-chloropyridin-2-yl)propanoic acid. PubChem CID 131472251. Computed Properties. Accessed April 2026. View Source
• [3] Welsch, M. E., Snyder, S. A., & Stockwell, B. R. (2010). Privileged scaffolds for library design and drug discovery. Current Opinion in Chemical Biology, 14(3), 347-361. View Source

2-(4-Chloropyridin-2-yl)propanoic Acid: Analog Substitution Risks

Substituting 2-(4-chloropyridin-2-yl)propanoic acid with structurally similar analogs such as 2-(pyridin-2-yl)propanoic acid or 2-(4-chloropyridin-2-yl)acetic acid introduces quantifiable deviations in lipophilicity, acidity, and molecular topology that alter downstream reactivity, ADME profiles, and target engagement [1][2]. The 4-chloro substitution significantly increases LogP relative to the non-halogenated analog , while the propanoic acid linker yields a distinct pKa and steric environment compared to the acetic acid homolog . Such differences are non-trivial: in medicinal chemistry campaigns, a ΔLogP of ~1.1 unit or a ΔpKa of 0.46 unit can shift membrane permeability, protein binding, and synthetic tractability, thereby invalidating structure–activity relationships established with the intended scaffold [2]. Generic interchange thus risks irreproducible biological data, failed scale-up syntheses, and compromised patent positions [1].

Non-halogenated analog (2-(pyridin-2-yl)propanoic acid)

Removing the 4-chloro substituent shifts lipophilicity and may alter membrane permeability, target binding, and SAR interpretation.

Acetic acid homolog (2-(4-chloropyridin-2-yl)acetic acid)

Shortening the linker changes acidity, ionization state, and conformational flexibility, potentially affecting coupling efficiency and biological readouts.

• [1] Kalgutkar, A. S., & Daniels, J. S. (2010). Chapter 5: Carboxylic Acids and Their Bioisosteres. In Metabolism, Pharmacokinetics and Toxicity of Functional Groups (pp. 99-167). Royal Society of Chemistry. View Source
• [2] Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529-2591. View Source

2-(4-Chloropyridin-2-yl)propanoic Acid: Comparative Evidence vs. Analogs

Lipophilicity (LogP) vs. Non-Halogenated Analog

The target compound exhibits a computed XLogP3 of 1.5 [1], which is 1.14 log units higher than the non-chlorinated analog 2-(pyridin-2-yl)propanoic acid (LogP 0.36) . This difference reflects the chlorine substitution at the 4-position of the pyridine ring.

Lipophilicity vs non-halogenated analog

Reported

ΔLogP +1.14 (Target XLogP3 1.5 vs analog 0.36)

Supports lipophilicity-driven SAR interpretation and permeability ranking

Computed XLogP3 values; experimental confirmation advised

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 1.5
Comparator Or Baseline	2-(Pyridin-2-yl)propanoic acid: LogP = 0.36
Quantified Difference	ΔLogP = +1.14 (Target is more lipophilic)
Conditions	Computed using XLogP3 algorithm; predicted values from authoritative databases

Why This Matters

Higher lipophilicity enhances membrane permeability and can alter target binding kinetics, making the chlorinated scaffold preferable for intracellular targets or CNS penetration in early drug discovery [2].

• [1] PubChem. 2-(4-chloropyridin-2-yl)propanoic acid. PubChem CID 131472251. XLogP3-AA value. Accessed April 2026. View Source
• [2] Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. View Source

Acidity (pKa) vs. Acetic Acid Homolog

The target compound has a predicted pKa of 4.50 [1], which is 0.46 units higher (less acidic) than the homolog 2-(4-chloropyridin-2-yl)acetic acid (pKa 4.04) . The additional methylene spacer in the propanoic acid chain reduces the electron-withdrawing effect of the pyridine ring on the carboxylic acid group.

Acidity vs acetic acid homolog

Reported

ΔpKa +0.46 (Target pKa 4.50 vs homolog 4.04)

Context for ionization state and salt formation efficiency evaluation

Predicted pKa values; verify under experimental conditions

Evidence Dimension	Acidity (pKa)
Target Compound Data	pKa = 4.50 (predicted)
Comparator Or Baseline	2-(4-Chloropyridin-2-yl)acetic acid: pKa = 4.04 (predicted)
Quantified Difference	ΔpKa = +0.46 (Target is less acidic)
Conditions	Predicted pKa values from authoritative databases

Why This Matters

A pKa difference of 0.46 units corresponds to a ~2.9-fold difference in acid dissociation constant, which influences salt formation efficiency, aqueous solubility at physiological pH, and electrophilic reactivity in coupling reactions [2].

• [1] PubChem. 2-(4-chloropyridin-2-yl)propanoic acid. PubChem CID 131472251. pKa predicted value. Accessed April 2026. View Source
• [2] Manallack, D. T., Prankerd, R. J., Yuriev, E., Oprea, T. I., & Chalmers, D. K. (2013). The significance of acid/base properties in drug discovery. Chemical Society Reviews, 42(2), 485-496. View Source

Drug-Likeness: MW & TPSA Profile

2-(4-Chloropyridin-2-yl)propanoic acid has a molecular weight of 185.61 g/mol and a topological polar surface area (TPSA) of 50.2 Ų [1]. Its non-chlorinated analog 2-(pyridin-2-yl)propanoic acid has MW 151.16 g/mol and comparable TPSA (approximately 50.2 Ų) [2]. The chloro substituent adds 34.45 Da without increasing polar surface area, thereby enhancing lipophilic efficiency (LipE) potential.

Drug-likeness profile

Reported

MW 185.61 g/mol, TPSA 50.2 Ų (ΔMW +34.45 vs non-halogenated, ΔTPSA ~0)

Fragment-like space with lipophilic efficiency potential; supports fragment growing strategies

Computed properties; confirm experimentally for lead series

Evidence Dimension	Molecular Properties (MW, TPSA)
Target Compound Data	MW = 185.61 g/mol; TPSA = 50.2 Ų
Comparator Or Baseline	2-(Pyridin-2-yl)propanoic acid: MW = 151.16 g/mol; TPSA ≈ 50.2 Ų
Quantified Difference	ΔMW = +34.45 g/mol; ΔTPSA ≈ 0 Ų
Conditions	Computed properties from authoritative databases

Why This Matters

Increasing molecular weight while maintaining constant TPSA is a known strategy to improve target affinity without sacrificing membrane permeability, a desirable profile in fragment-to-lead optimization [3].

• [1] PubChem. 2-(4-chloropyridin-2-yl)propanoic acid. PubChem CID 131472251. Computed Properties. Accessed April 2026. View Source
• [2] PubChem. 2-(Pyridin-2-yl)propanoic acid. PubChem CID 163190233. Computed Properties. Accessed April 2026. View Source
• [3] Leeson, P. D., & Springthorpe, B. (2007). The influence of drug-like concepts on decision-making in medicinal chemistry. Nature Reviews Drug Discovery, 6(11), 881-890. View Source

Synthetic Versatility: Dual Functional Handles

The compound possesses two orthogonal reactive sites: a carboxylic acid (pKa 4.50) amenable to amide coupling, esterification, or reduction, and a 4-chloropyridine ring capable of undergoing nucleophilic aromatic substitution (SNAr) or cross-coupling reactions [1]. In contrast, 2-(4-chloropyridin-2-yl)acetic acid offers only a single methylene spacer, limiting conformational flexibility in derived amides [2]. The propanoic acid linker provides an additional rotatable bond (2 vs. 1), enabling greater conformational diversity in library synthesis.

Synthetic versatility

Class-level

Carboxylic acid + 4-chloropyridine; 2 rotatable bonds (vs 1 in acetic acid homolog)

Reported orthogonal reactivity supports diversified library synthesis workflows

Class-level inference; specific reactivity should be validated per reaction scheme

Evidence Dimension	Synthetic Handles and Conformational Flexibility
Target Compound Data	Carboxylic acid + 4-chloropyridine; 2 rotatable bonds
Comparator Or Baseline	2-(4-Chloropyridin-2-yl)acetic acid: Carboxylic acid + 4-chloropyridine; 1 rotatable bond
Quantified Difference	One additional rotatable bond; greater steric separation between functional groups
Conditions	Structural analysis based on chemical composition

Why This Matters

Dual orthogonal reactivity and increased conformational flexibility make the target compound a superior intermediate for constructing diverse compound libraries via parallel synthesis or late-stage functionalization [3].

• [1] Boström, J., Brown, D. G., Young, R. J., & Keserü, G. M. (2018). Expanding the medicinal chemistry synthetic toolbox. Nature Reviews Drug Discovery, 17(10), 709-727. View Source
• [2] 2-(4-Chloropyridin-2-yl)acetic acid. PubChem CID 21995132. Rotatable Bond Count. Accessed April 2026. View Source
• [3] Blakemore, D. C., Castro, L., Churcher, I., Rees, D. C., Thomas, A. W., Wilson, D. M., & Wood, A. (2018). Organic synthesis provides opportunities to transform drug discovery. Nature Chemistry, 10(4), 383-394. View Source

2-(4-Chloropyridin-2-yl)propanoic Acid: Validated Application Scenarios

Lead Optimization for CNS & Intracellular Targets

The 1.14-unit higher LogP relative to the non-halogenated analog [1] makes this compound a preferred starting point for medicinal chemistry programs targeting intracellular enzymes or CNS receptors, where increased lipophilicity is correlated with enhanced passive permeability and brain penetration [2].

Prodrug & Salt Formulation Development

The predicted pKa of 4.50 [1] is 0.46 units higher than the acetic acid homolog [2], resulting in a lower fraction ionized at physiological pH. This property can be exploited to fine-tune aqueous solubility and dissolution rates in oral formulations without resorting to ester prodrugs [3].

Fragment-Based Drug Discovery (FBDD) Library

With a molecular weight of 185.61 g/mol and TPSA of 50.2 Ų [1], this compound resides within fragment-like chemical space (MW < 300, TPSA < 90). Its chloro substituent adds 34.45 Da of lipophilic bulk without polar surface area penalty, offering an attractive vector for fragment growing or merging strategies [2].

Parallel Synthesis of Amide & Ester Libraries

The orthogonal reactivity of the carboxylic acid handle and the 4-chloropyridine ring, combined with an extra rotatable bond compared to the acetic acid homolog [1], enables efficient construction of structurally diverse compound libraries via automated amide coupling followed by SNAr diversification [2].

Application

Selection Property

Validation Focus

CNS/intracellular target lead optimization

Moderate lipophilicity profile

Permeability and target engagement review

Salt/prodrug formulation research

Weakly acidic carboxylate (pKa ~4.5)

Ionization state and solubility profiling

Fragment-based library design

Fragment-like MW and TPSA

Fragment growing and merging strategies

Diversified amide/ester library synthesis

Orthogonal carboxylic acid and chloropyridine reactivity

Automated parallel synthesis workflows

• [1] PubChem. 2-(4-chloropyridin-2-yl)propanoic acid. PubChem CID 131472251. Computed Properties. Accessed April 2026. View Source
• [2] Rankovic, Z. (2015). CNS Drug Design: Balancing Physicochemical Properties for Optimal Brain Exposure. Journal of Medicinal Chemistry, 58(6), 2584-2608. View Source
• [3] Avdeef, A. (2012). Absorption and Drug Development: Solubility, Permeability, and Charge State (2nd ed.). John Wiley & Sons. View Source